Cas no 863604-71-1 (5-Bromo-N-isopropyl-2-nitroaniline)

5-Bromo-N-isopropyl-2-nitroaniline structure
863604-71-1 structure
Product Name:5-Bromo-N-isopropyl-2-nitroaniline
CAS No:863604-71-1
MF:C9H11BrN2O2
MW:259.099841356277
MDL:MFCD09862515
CID:844376
PubChem ID:24902977
Update Time:2024-10-26

5-Bromo-N-isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-isopropyl-2-nitroaniline
    • 5-bromo-2-nitro-N-propan-2-ylaniline
    • Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-
    • 5-Bromo-N-(1-methylethyl)-2-nitrobenzenamine (ACI)
    • 5-Bromo-N-(1-methylethyl)-2-nitroaniline
    • 863604-71-1
    • BCP32669
    • SCHEMBL990017
    • CS-0367183
    • 5-Bromo-2-nitro-N-(propan-2-yl)aniline
    • MFCD09862515
    • FASQPXTZYZCTMG-UHFFFAOYSA-N
    • DTXSID80647932
    • AC7003
    • N-[Isopropyl]2-nitro-5-bromoaniline
    • AKOS013310272
    • WS-01893
    • SY233364
    • Benzenamine, 5-bromo-N-(1-methylethyl)-2-nitro-;5-Bromo-2-nitro-N-(propan-2-yl)aniline
    • DB-113666
    • MDL: MFCD09862515
    • Inchi: 1S/C9H11BrN2O2/c1-6(2)11-8-5-7(10)3-4-9(8)12(13)14/h3-6,11H,1-2H3
    • InChI Key: FASQPXTZYZCTMG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(NC(C)C)=CC(Br)=CC=1)=O

Computed Properties

  • Exact Mass: 258.00039g/mol
  • Monoisotopic Mass: 258.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 343.2±32.0 °C at 760 mmHg
  • Flash Point: 161.4±25.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-N-isopropyl-2-nitroaniline Security Information

5-Bromo-N-isopropyl-2-nitroaniline Pricemore >>

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